1-(2-(benzo[d]oxazol-2-ylthio)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H21N5O4S/c1-12-21-16(28-23-12)10-20-18(26)13-6-8-24(9-7-13)17(25)11-29-19-22-14-4-2-3-5-15(14)27-19/h2-5,13H,6-11H2,1H3,(H,20,26)
• InChI Key: CLKKMFBOANBMLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2CCN(CC2)C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and heterocyclic rings, including a benzo[d]oxazol ring, a piperidine ring, and an oxadiazol ring. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as FT-IR, 1H-NMR, and Mass spectroscopy are typically used to characterize such compounds.

Scientific Research Applications

Antimicrobial Activity

Research on compounds structurally related to 1-(2-(benzo[d]oxazol-2-ylthio)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide has shown promising antimicrobial properties. A study by Vankadari et al. (2013) synthesized a series of related compounds that demonstrated significant antibacterial and moderate antifungal activities, supported by molecular docking studies which indicated a good correlation with experimental inhibitory potencies (Vankadari et al., 2013). Another research by Khalid et al. (2016) involved the synthesis of N-substituted derivatives of a structurally similar compound, which exhibited moderate to potent antibacterial activity (Khalid et al., 2016).

Antipsychotic Potential

Norman et al. (1996) investigated heterocyclic analogues of a compound related to this compound for potential antipsychotic properties. These analogues were evaluated for their binding to dopamine and serotonin receptors, showing potent in vivo activities comparable to standard antipsychotic agents, suggesting potential applications in treating psychiatric disorders (Norman et al., 1996).

Anti-Arrhythmic Activity

Research by Abdel‐Aziz et al. (2009) on piperidine-based derivatives, which are structurally related, showed significant anti-arrhythmic activity. The synthesis involved several steps leading to compounds with potential therapeutic applications in treating arrhythmias (Abdel‐Aziz et al., 2009).

Anti-Ulcerative and Prokinetic Agents

Srinivasulu et al. (2005) developed Cinitapride related benzimidazole derivatives from a process that involves the condensation of corresponding diamines with carboxylic acids, showing potential anti-ulcerative activity. This research indicates the versatility of structurally related compounds in developing treatments for gastrointestinal disorders (Srinivasulu et al., 2005).

Tubulin Inhibition and Antiproliferative Effects

Krasavin et al. (2014) discovered a new chemical class of antiproliferative agents, including 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, which act as tubulin inhibitors. This research suggests that compounds related to this compound could have potential applications in cancer treatment by inhibiting cell division (Krasavin et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some compounds with similar structures have been studied for their antitubercular activity.

Future Directions

The future research directions for this compound would likely involve further studies on its synthesis, characterization, and potential applications. This could include investigating its biological activity and optimizing its synthesis.